5-methyl-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide

• IUPAC Name: 5-methyl-N-(5-methyl-1,2-oxazol-3-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C10H10N2O2S/c1-6-5-9(12-14-6)11-10(13)8-4-3-7(2)15-8/h3-5H,1-2H3,(H,11,12,13)
• InChI Key: RLFPBDNXBCBJBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)NC2=NOC(=C2)C
• Molecular Formula: C10H10N2O2S
• Molecular Weight: 222.27 g/mol

Description

5-methyl-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide, also known as CX-5461, is a small molecule drug that has been developed as a potential treatment for cancer. It was first identified in 2005 and has since undergone extensive scientific research to evaluate its efficacy and safety.

Mechanism of Action

5-methyl-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide selectively inhibits RNA polymerase I by binding to the DNA template and preventing the formation of the transcription initiation complex. This leads to the disruption of ribosome biogenesis and the accumulation of abnormal ribosomal RNA, which triggers the activation of the p53 pathway and ultimately results in the death of cancer cells.
Biochemical and Physiological Effects:
5-methyl-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also has the potential to sensitize cancer cells to other anti-cancer agents, such as radiation therapy and chemotherapy. Additionally, 5-methyl-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide has been shown to have minimal toxicity to normal cells, which suggests that it may have a favorable safety profile.

Advantages and Limitations for Lab Experiments

One advantage of 5-methyl-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide is its selectivity for cancer cells, which makes it a promising candidate for cancer therapy. However, its mechanism of action is complex and requires further investigation to fully understand its effects. Additionally, the synthesis of 5-methyl-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide is complex and may limit its availability for research purposes.

Future Directions

There are several potential future directions for the research and development of 5-methyl-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide. One area of focus is the optimization of its synthesis method to improve its availability and reduce its cost. Additionally, further studies are needed to evaluate its efficacy and safety in preclinical and clinical trials. Finally, the combination of 5-methyl-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide with other anti-cancer agents may enhance its therapeutic potential and improve patient outcomes.

Scientific Research Applications

5-methyl-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to selectively target cancer cells by inhibiting RNA polymerase I, which is responsible for the synthesis of ribosomal RNA. This leads to the disruption of ribosome biogenesis and ultimately results in the death of cancer cells.